1-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-3-(2-isopropyl-5-methylphenoxy)propan-2-ol

• IUPAC Name: 1-(4-bromo-3,5-dimethylpyrazol-1-yl)-3-(5-methyl-2-propan-2-ylphenoxy)propan-2-ol
• InChI: InChI=1S/C18H25BrN2O2/c1-11(2)16-7-6-12(3)8-17(16)23-10-15(22)9-21-14(5)18(19)13(4)20-21/h6-8,11,15,22H,9-10H2,1-5H3
• InChI Key: VVLWHHVRHWWCCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C)OCC(CN2C(=C(C(=N2)C)Br)C)O
• Molecular Formula: C18H25BrN2O2
• Molecular Weight: 381.3 g/mol

Description

1-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-3-(2-isopropyl-5-methylphenoxy)propan-2-ol is a useful research compound. Its molecular formula is C18H25BrN2O2 and its molecular weight is 381.314. The purity is usually 95%.
BenchChem offers high-quality 1-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-3-(2-isopropyl-5-methylphenoxy)propan-2-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-3-(2-isopropyl-5-methylphenoxy)propan-2-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Corrosion Inhibition

Pyrazole derivatives, like "1-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-3-(2-isopropyl-5-methylphenoxy)propan-2-ol", have been studied for their corrosion inhibition properties. A theoretical study on bipyrazolic-type organic compounds using density functional theory (DFT) elucidated their inhibition efficiencies and reactive sites as corrosion inhibitors. These studies reveal the relationship between molecular structure and corrosion inhibition efficiency, demonstrating the potential of pyrazole derivatives in protecting metals against corrosion (Wang et al., 2006).

Metal Complex Synthesis and Characterization

Research into pyrazole-based ligands, including compounds structurally similar to "1-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-3-(2-isopropyl-5-methylphenoxy)propan-2-ol", has led to the synthesis and structural characterization of metal complexes. These complexes have been explored for their potential applications in catalysis and materials science. Studies detail the synthesis of nickel(II), zinc(II), and palladium(II) complexes derived from pyrazole-based polydentate ligands, indicating the versatility of these compounds in forming structurally diverse and functionally significant metal-organic frameworks (Zhang et al., 2008).

Potential Biological Activities

The structural versatility of pyrazole derivatives allows for their exploration in developing compounds with potential biological activities. Studies have focused on the synthesis and transformations of these compounds into various heterocyclic systems, demonstrating their potential as precursors for pharmaceutical agents. This includes the exploration of their use in synthesizing compounds that could serve as allosteric modulators of GABA_B receptors, highlighting the therapeutic potential of pyrazole derivatives in neuroscience and pharmacology (Kerr et al., 2007).